Cas no 1520879-28-0 ((1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol)

• Product Name: (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol
• CAS No: 1520879-28-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD30538731
• CID: 4608047
• Update Time: 2025-09-24

(1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2R)-2-(3-Methylphenoxy)cyclopentanol
• (1r,2r)-2-(3-methylphenoxy)cyclopentan-1-ol
• (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol

• MDL： MFCD30538731
• Inchi： 1S/C12H16O2/c1-9-4-2-5-10(8-9)14-12-7-3-6-11(12)13/h2,4-5,8,11-13H,3,6-7H2,1H3/t11-,12-/m1/s1
• InChI Key： SUEDTHZIBSJUPT-VXGBXAGGSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1OC1=CC=CC(C)=C1

Additional information on (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol

Comprehensive Overview of (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol (CAS No. 1520879-28-0)

The compound (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol (CAS No. 1520879-28-0) is a chiral cyclopentanol derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and material science. The CAS No. 1520879-28-0 is often searched in databases like PubChem and SciFinder, highlighting its relevance in modern chemistry.

One of the key features of (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol is its stereospecificity, which plays a critical role in enantioselective synthesis. This property aligns with the growing demand for chiral compounds in the development of therapeutics, as enantiopure drugs often exhibit superior efficacy and safety profiles. The compound's 3-methylphenoxy moiety further enhances its versatility, enabling interactions with various biological targets. Recent studies have explored its potential as a building block for GPCR-targeted drugs, a hot topic in medicinal chemistry.

In the context of sustainability and green chemistry, (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol has garnered attention for its potential to reduce synthetic steps in complex molecule assembly. Researchers are investigating its use in atom-economical reactions, a trend driven by the need for environmentally friendly processes. The compound's stability under mild conditions also makes it suitable for flow chemistry applications, another area of high interest in industrial settings.

The analytical characterization of CAS No. 1520879-28-0 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are frequently searched by chemists seeking to validate the purity and configuration of chiral compounds. Additionally, the compound's logP and solubility data are often queried in drug design workflows, as these parameters influence bioavailability and formulation development.

From a commercial perspective, suppliers of (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol highlight its availability in both research and bulk quantities, catering to the needs of academic labs and pharmaceutical companies alike. The compound's structure-activity relationship (SAR) studies are particularly relevant to researchers working on central nervous system (CNS) targets, a field with rising investment due to unmet medical needs in neurological disorders.

In summary, (1R,2R)-2-(3-methylphenoxy)cyclopentan-1-ol (CAS No. 1520879-28-0) represents a multifaceted tool for modern chemistry, bridging gaps between synthetic methodology, drug discovery, and sustainable practices. Its alignment with current scientific trends ensures continued interest from both academia and industry, solidifying its position as a compound of enduring value in chemical research.